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Compound of Interest

Compound Name: 4-Amino-2-bromobenzoic acid

Cat. No.: B018961 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the versatile applications of 4-
Amino-2-bromobenzoic acid in materials science. This document details its use in the

synthesis of advanced polymers, as a functional ligand in the development of metal-organic

frameworks (MOFs), and its potential in the creation of novel electronic materials. The unique

trifunctional nature of this molecule, featuring an amine group, a carboxylic acid group, and a

bromine atom on an aromatic ring, makes it a valuable building block for creating materials with

tailored properties.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Amino-2-bromobenzoic acid is

presented below. This data is essential for its handling, characterization, and application in

experimental settings.
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Property Value

Molecular Formula C₇H₆BrNO₂

Molecular Weight 216.03 g/mol

Melting Point 198-200 °C

Appearance White to light yellow crystalline powder

Solubility
Slightly soluble in water, soluble in polar organic

solvents

CAS Number 2486-52-4

Application in Polymer Science: Conductive
Polymers for Sensing
4-Amino-2-bromobenzoic acid can be utilized as a monomer for the synthesis of conductive

polymers through electropolymerization. The resulting poly(4-Amino-2-bromobenzoic acid)

films can be deposited on electrode surfaces to create electrochemical sensors with enhanced

sensitivity and selectivity. The presence of the amino group facilitates polymerization, while the

carboxylic acid and bromine functionalities can be used for further post-polymerization

modifications.

Quantitative Data: Electrochemical Properties of a
Poly(4-aminobenzoic acid)-based Sensor
The following table summarizes representative electrochemical data for a sensor fabricated

with a polymer derived from an aminobenzoic acid monomer. While this data is for a closely

related polymer, it provides an indication of the expected performance.

Parameter Value

Effective Surface Area Increased by a factor of ~10.5

Electron Transfer Resistance Decreased by a factor of ~17.2

Limit of Detection (LOD) 2.3 - 3.0 nmol L⁻¹
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Experimental Protocol: Electropolymerization for Sensor
Fabrication
This protocol describes the fabrication of a poly(4-Amino-2-bromobenzoic acid) modified

electrode for sensing applications.

Materials:

4-Amino-2-bromobenzoic acid

Glassy carbon electrode (GCE)

Multi-walled carbon nanotubes (MWCNTs)

Phosphate buffer solution (pH 7.0)

Alumina slurry (0.05 µm)

Acetone

Distilled water

Potentiostat/Galvanostat

Procedure:

Electrode Preparation:

Polish the GCE with alumina slurry to a mirror finish.

Rinse with acetone and distilled water.

Disperse MWCNTs in a suitable solvent and drop-cast onto the GCE surface.

Electropolymerization:

Prepare a 100 µmol L⁻¹ solution of 4-Amino-2-bromobenzoic acid in phosphate buffer

(pH 7.0).
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Immerse the prepared electrode in the monomer solution.

Perform cyclic voltammetry by scanning the potential between -0.3 V and 1.5 V for 30

cycles at a scan rate of 100 mV s⁻¹.

Sensor Conditioning:

After polymerization, rinse the modified electrode with distilled water to remove any

unreacted monomer.

The electrode is now ready for use in electrochemical sensing experiments.

Diagram: Experimental Workflow for Sensor Fabrication

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Electrode Preparation

Electropolymerization

Final Sensor

Polish GCE

Rinse with Acetone & Water

Drop-cast MWCNTs

Immerse Electrode

Prepare Monomer Solution

Cyclic Voltammetry

Rinse Modified Electrode

Ready for Sensing

Click to download full resolution via product page

Caption: Workflow for fabricating a poly(4-Amino-2-bromobenzoic acid) sensor.

Application in Metal-Organic Frameworks (MOFs)
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4-Amino-2-bromobenzoic acid is a promising candidate for use as an organic linker in the

synthesis of Metal-Organic Frameworks (MOFs). The carboxylic acid group can coordinate with

metal ions to form the framework structure, while the amino and bromo groups can be used to

tune the chemical and physical properties of the MOF, such as its porosity, stability, and

catalytic activity. Amino-functionalized MOFs are particularly interesting for applications in gas

storage and separation.

Quantitative Data: Properties of a Representative Amino-
Functionalized MOF
The following table provides typical properties for a MOF synthesized with an amino-

functionalized linker.

Parameter Value

Surface Area (BET) 1000 - 4000 m²/g

Pore Volume 0.5 - 2.0 cm³/g

Thermal Stability Up to 350 °C

CO₂ Adsorption Capacity 2 - 5 mmol/g (at 1 bar)

Experimental Protocol: Solvothermal Synthesis of a
MOF
This protocol outlines a general procedure for the solvothermal synthesis of a MOF using 4-
Amino-2-bromobenzoic acid as the organic linker.

Materials:

4-Amino-2-bromobenzoic acid

Metal salt (e.g., Zinc nitrate hexahydrate)

N,N-Dimethylformamide (DMF)

Ethanol
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Autoclave with Teflon liner

Procedure:

Reactant Preparation:

Dissolve 4-Amino-2-bromobenzoic acid and the metal salt in DMF in a glass vial.

Solvothermal Reaction:

Seal the vial in a Teflon-lined stainless steel autoclave.

Heat the autoclave in an oven at a specified temperature (e.g., 100-150 °C) for 24-72

hours.

Product Isolation and Activation:

Cool the autoclave to room temperature.

Collect the crystalline product by filtration.

Wash the crystals with fresh DMF and then with ethanol.

Activate the MOF by heating under vacuum to remove residual solvent from the pores.

Diagram: Logical Relationship in MOF Synthesis
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Caption: Key steps in the solvothermal synthesis of a MOF.

Potential in Electronic Materials
While specific applications of 4-Amino-2-bromobenzoic acid in electronic materials are not

yet widely reported, its structural features suggest potential for use in organic electronics. The

extended π-system of the aromatic ring, combined with the electron-donating amino group and

the electron-withdrawing carboxylic acid and bromine groups, can lead to interesting

photophysical and electronic properties. It could serve as a building block for organic light-

emitting diodes (OLEDs), organic photovoltaics (OPVs), or organic field-effect transistors
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(OFETs). The bromine atom provides a reactive site for cross-coupling reactions to build larger

conjugated systems.

Future Research Directions:
Synthesis of Conjugated Polymers: Explore the use of 4-Amino-2-bromobenzoic acid in

polymerization reactions like Suzuki or Heck coupling to create well-defined conjugated

polymers for electronic applications.

Development of Emissive Materials: Investigate the synthesis of small molecules and

coordination complexes incorporating 4-Amino-2-bromobenzoic acid to study their

luminescent properties for potential use in OLEDs.

Surface Functionalization: Utilize 4-Amino-2-bromobenzoic acid to functionalize

semiconductor surfaces to tune their electronic properties and improve device performance.

Diagram: Potential Application Pathway in OLEDs
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Caption: Conceptual pathway for using 4-Amino-2-bromobenzoic acid in OLEDs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b018961?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

